11-benzyl-5-[(4-chlorophenyl)methylsulfanyl]-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-amine

• CAS No.: 351008-31-6
• Molecular Formula: C23H21ClN4S2
• Molecular Weight: 453g/mol
• IUPAC Name: 11-benzyl-5-[(4-chlorophenyl)methylsulfanyl]-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2,4,6-tetraen-3-amine
• InChI: InChI=1S/C23H21ClN4S2/c24-17-8-6-16(7-9-17)14-29-23-26-21(25)20-18-10-11-28(12-15-4-2-1-3-5-15)13-19(18)30-22(20)27-23/h1-9H,10-14H2,(H2,25,26,27)
• InChI Key: ALOSHRNXADIXDN-UHFFFAOYSA-N
• SMILES: C1CN(CC2=C1C3=C(N=C(N=C3S2)SCC4=CC=C(C=C4)Cl)N)CC5=CC=CC=C5

Description

7-Benzyl-2-[(4-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-amine is a complex organic compound with a unique structure that combines multiple functional groups.

Preparation Methods

The synthesis of 7-Benzyl-2-[(4-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-amine involves several steps, including the formation of the pyrido[4’,3’:4,5]thieno[2,3-d]pyrimidine core and subsequent functionalization. The synthetic routes typically involve the use of various reagents and catalysts under controlled reaction conditions . Industrial production methods may vary, but they generally aim to optimize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

This compound undergoes a variety of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and various catalysts

Scientific Research Applications

7-Benzyl-2-[(4-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-amine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 7-Benzyl-2-[(4-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar compounds to 7-Benzyl-2-[(4-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-amine include:

• 2-[(2-Chlorobenzyl)sulfanyl]-3-(4-chlorophenyl)-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
• 3-(4-Chlorophenyl)-2-[(2,5-dimethylbenzyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one
• 3-(4-Chlorophenyl)-2-[(2,6-dichlorobenzyl)sulfanyl]-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one . These compounds share structural similarities but differ in their specific functional groups and properties, highlighting the uniqueness of 7-Benzyl-2-[(4-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-amine.